Cas no 2171819-15-9 (methyl 7-amino-5-oxaspiro3.4octane-8-carboxylate)

• Product Name: methyl 7-amino-5-oxaspiro3.4octane-8-carboxylate
• CAS No: 2171819-15-9
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6300228
• PubChem ID: 165597719
• Update Time: 2025-06-13

methyl 7-amino-5-oxaspiro3.4octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-amino-5-oxaspiro3.4octane-8-carboxylate
• 2171819-15-9
• EN300-1623544
• methyl 7-amino-5-oxaspiro[3.4]octane-8-carboxylate

• Inchi： 1S/C9H15NO3/c1-12-8(11)7-6(10)5-13-9(7)3-2-4-9/h6-7H,2-5,10H2,1H3
• InChI Key： VVYQXAHRZNFPHV-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)OC)C21CCC2)N

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 7-amino-5-oxaspiro3.4octane-8-carboxylate

Methyl 7-amino-5-oxaspiro3.4octane-8-carboxylate (CAS No. 2171819-15-9): A Comprehensive Overview

Methyl 7-amino-5-oxaspiro3.4octane-8-carboxylate, identified by its CAS number 2171819-15-9, is a compound of significant interest in the field of chemical and biomedical research. This spirocyclic ester possesses a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular biology. The molecule's intricate architecture, featuring both an amino group and an oxo group within a spirocyclic core, makes it a versatile scaffold for further chemical modifications and biological investigations.

The 7-amino moiety in the compound's name is particularly noteworthy, as it introduces a reactive site that can be utilized for various biochemical interactions. This feature has been explored in recent studies, where the amino group has been employed to facilitate the attachment of other functional molecules, thereby enhancing the compound's utility as a building block for more complex structures. Additionally, the presence of the 5-oxaspiro3.4octane core imparts stability and rigidity to the molecule, making it an attractive candidate for applications requiring structural integrity.

In the realm of pharmaceutical research, Methyl 7-amino-5-oxaspiro3.4octane-8-carboxylate has been investigated for its potential role in modulating biological pathways. The compound's ability to interact with specific targets has been highlighted in several recent publications, demonstrating its promise as a lead compound for further development. For instance, studies have shown that derivatives of this molecule can exhibit inhibitory effects on certain enzymes, suggesting their potential use in treating various metabolic disorders.

The 8-carboxylate group at the end of the molecular chain adds another layer of reactivity, allowing for further derivatization and functionalization. This feature has been particularly useful in synthetic chemistry, where it serves as a handle for introducing additional functional groups through reactions such as esterification and amidation. The versatility of this compound makes it a valuable tool for chemists and biologists alike, enabling the design of novel molecules with tailored properties.

Recent advancements in computational chemistry have also contributed to a deeper understanding of Methyl 7-amino-5-oxaspiro3.4octane-8-carboxylate's behavior. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches have complemented experimental efforts, offering a synergistic strategy for drug discovery.

The synthesis of Methyl 7-amino-5-oxaspiro3.4octane-8-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The spirocyclic core is typically constructed through intramolecular cyclization reactions, while the introduction of the amino and carboxylate groups is achieved through selective functionalization techniques. These synthetic strategies have been refined over time, leading to more efficient and scalable methods for producing this compound.

In conclusion, Methyl 7-amino-5-oxaspiro3.4octane-8-carboxylate (CAS No. 2171819-15-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it a valuable scaffold for drug discovery and molecular biology studies. As research continues to uncover new applications for this molecule, its importance in the chemical and biomedical fields is likely to grow even further.